N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine

• IUPAC Name: N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C16H22N4O/c1-13-11-15(21-10-9-20(2)3)19-16(18-13)17-12-14-7-5-4-6-8-14/h4-8,11H,9-10,12H2,1-3H3,(H,17,18,19)
• InChI Key: PXSYMZRJSSXNBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC2=CC=CC=C2)OCCN(C)C
• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol

Description

N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as C16H22N4O and has a molecular weight of 282.375 g/mol.

Mechanism of Action

The mechanism of action of N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed that this compound can inhibit the activity of certain viral enzymes, thereby preventing the replication of the virus.
Biochemical and Physiological Effects:
Studies have shown that N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine can have a range of biochemical and physiological effects. These effects include the inhibition of cancer cell growth, the inhibition of viral replication, and the modulation of certain neurological pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine in lab experiments is its potential anti-cancer and anti-viral properties. However, there are also some limitations to using this compound. For example, the exact mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways. Additionally, the compound can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are many future directions for the study of N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine. One area of research could be the development of more efficient synthesis methods for this compound. Another area of research could be the identification of the specific pathways and enzymes that are targeted by this compound. Additionally, further studies could be conducted to investigate the potential applications of this compound in the treatment of other diseases besides cancer and viral infections.

Synthesis Methods

The synthesis of N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine can be achieved through a multi-step process. The first step involves the reaction between 2-chloro-6-methylpyrimidine and N,N-dimethylethylenediamine in the presence of a base such as sodium hydride. This reaction produces 4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine. The second step involves the reaction between benzyl chloride and the product of the first step in the presence of a base such as potassium carbonate. This reaction produces N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine.

Scientific Research Applications

N-benzyl-4-[2-(dimethylamino)ethoxy]-6-methyl-2-pyrimidinamine has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. Other areas of research include the treatment of viral infections and neurological disorders.